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Compound of Interest

Compound Name:
3,5-Di-tert-butyl-4-

hydroxybenzaldehyde

Cat. No.: B156050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (CAS No. 1620-98-0). The information is

intended to inform researchers, scientists, and drug development professionals on the proper

handling, storage, and potential risks of this compound.

Chemical Identification and Properties
Property Value

Chemical Name 3,5-Di-tert-butyl-4-hydroxybenzaldehyde

Synonyms BHT aldehyde, 4-Formyl-2,6-di-tert-butylphenol

CAS Number 1620-98-0

Molecular Formula C₁₅H₂₂O₂

Molecular Weight 234.33 g/mol

Appearance Light yellow to yellow-beige crystalline powder

Solubility Soluble in hot methanol and ethanol.[1]

GHS Hazard Identification and Classification
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3,5-Di-tert-butyl-4-hydroxybenzaldehyde is classified as a hazardous substance according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3]

Pictogram:

alt text

Signal Word: Warning[2][3][4]

Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Category
Precautionary Statement
Code

Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][4]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[3][4]

P271
Use only outdoors or in a well-

ventilated area.[3][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4][5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P312
Call a POISON CENTER or

doctor if you feel unwell.[5]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[6]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[6]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://stacks.cdc.gov/view/cdc/198712
https://plantaedb.com/compounds/35-di-tert-butyl-4-hydroxybenzaldehyde
https://stacks.cdc.gov/view/cdc/198712
https://plantaedb.com/compounds/35-di-tert-butyl-4-hydroxybenzaldehyde
https://stacks.cdc.gov/view/cdc/198712
https://plantaedb.com/compounds/35-di-tert-butyl-4-hydroxybenzaldehyde
https://stacks.cdc.gov/view/cdc/198712
https://plantaedb.com/compounds/35-di-tert-butyl-4-hydroxybenzaldehyde
https://plantaedb.com/compounds/35-di-tert-butyl-4-hydroxybenzaldehyde
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1305835/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1305835/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1305835/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1305835/full
https://www.fishersci.com/store/msds?partNumber=AC161210250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161210250&countryCode=US&language=en
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1305835/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4][5]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4][5]

Toxicological Data
Comprehensive acute toxicity data, such as LD50 and LC50 values, for 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde are not readily available in published literature and safety data sheets.

[7][8] The primary hazards identified are related to its irritant properties.
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Toxicity Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[2][3][4]

Serious Eye Damage/Irritation
Category 2 (Causes serious eye irritation)[2][3]

[4]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)
Category 3 (May cause respiratory irritation)[3]

[4]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols for Hazard Assessment
The irritant nature of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde on the skin and eyes is a key

safety concern. The following sections detail the standardized methodologies used to assess

these hazards, based on OECD Test Guidelines.

Skin Irritation Testing (based on OECD Test Guideline
439: In Vitro Skin Irritation)
This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess the skin

irritation potential of a chemical.

Methodology:
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Tissue Preparation: Commercially available RhE models are equilibrated in a 6-well plate

containing culture medium.

Test Substance Application: A defined amount of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
(typically as a solid or dissolved in a suitable solvent) is applied topically to the surface of the

RhE tissue.

Exposure and Incubation: The tissues are exposed to the test substance for a specific

duration (e.g., 60 minutes). Following exposure, the tissues are rinsed to remove the

substance and then incubated for a post-exposure period (e.g., 42 hours) to allow for the

development of cytotoxic effects.

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a blue

formazan product, which is then extracted and quantified spectrophotometrically.

Data Interpretation: The viability of the treated tissues is expressed as a percentage of the

viability of negative control tissues. A substance is classified as a skin irritant (GHS Category

2) if the mean tissue viability is reduced to ≤ 50%.

Start: RhE Tissue
Equilibration

Apply 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde

Exposure Period
(e.g., 60 min) Rinse Tissue

Post-Exposure
Incubation

(e.g., 42 hours)
MTT Assay Measure Absorbance Calculate % Viability Classification

Irritant (≤ 50%)Viability ≤ 50%

Non-Irritant (> 50%)Viability > 50%

Click to download full resolution via product page

Experimental workflow for in vitro skin irritation testing.

Eye Irritation Testing (based on OECD Test Guideline
405: Acute Eye Irritation/Corrosion)
This in vivo test is typically conducted in albino rabbits to assess the potential of a substance to

cause eye irritation or damage.
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Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are selected and

acclimated to the laboratory conditions. Both eyes of each animal are examined to ensure

they are free from defects.

Test Substance Instillation: A single dose of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
(typically 0.1 g for solids) is instilled into the conjunctival sac of one eye of the rabbit. The

other eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. Observations include the cornea (opacity), iris (inflammation), and conjunctiva

(redness and swelling).

Scoring: The severity of the ocular lesions is scored according to a standardized grading

system.

Data Interpretation: The classification of the substance's irritancy is based on the severity

and reversibility of the observed ocular lesions.
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Start: Select Healthy
Albino Rabbits

Instill 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde

in one eye

Observe Ocular Reactions
(1, 24, 48, 72 hrs)

Score Lesions
(Cornea, Iris, Conjunctiva) Classification

Irritant/CorrosiveSignificant Lesions

Non-IrritantNo Significant Lesions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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